![molecular formula C8H8N2O B117686 7,8-Dihydro-1,6-naphthyridin-5(6H)-one CAS No. 155058-02-9](/img/structure/B117686.png)
7,8-Dihydro-1,6-naphthyridin-5(6H)-one
Overview
Description
7,8-Dihydro-1,6-naphthyridin-5(6H)-one is an organic compound with the CAS Number: 155058-02-9 . It has a molecular weight of 148.16 and its IUPAC name is 7,8-dihydro [1,6]naphthyridin-5 (6H)-one .
Molecular Structure Analysis
The molecule contains a total of 20 bonds, including 12 non-H bonds, 7 multiple bonds, 1 double bond, 6 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, 1 secondary amide (aromatic), and 1 Pyridine .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It should be stored in a dry environment . The InChI code for the compound is 1S/C8H8N2O/c11-8-6-2-1-4-9-7 (6)3-5-10-8/h1-2,4H,3,5H2, (H,10,11) .Scientific Research Applications
Phosphodiesterase Type 4 (PDE4) Inhibitors
The compound “7,8-Dihydro-1,6-naphthyridin-5(6H)-one” has been used in the development of Phosphodiesterase Type 4 (PDE4) inhibitors . PDE4 inhibitors have a wide range of potential applications in treating conditions like asthma, COPD (Chronic Obstructive Pulmonary Disease), and other inflammatory diseases .
The rational design of a novel template of naphthyridinones rapidly led to PDE4 inhibitors with subnanomolar enzymatic potencies . X-ray crystallography confirmed the binding mode of this novel template . Compounds with double-digit picomolar enzymatic potencies were achieved through further structure-based design by targeting both the PDE4 enzyme metal-binding pocket and occupying the solvent-filled pocket .
Inhaled Medications
This compound has also been used in the development of inhaled medications . The strategy for lung retention and long duration of action was based on low aqueous solubility . In vivo efficacies were measured in a rat lung neutrophilia model by suspension microspray and dry powder administration .
Despite sustained lung levels, dry powder administration performed much less well and without proper dose–response, highlighting clear differences between the two formulations . This indicates a deficiency in the low aqueous solubility strategy for long duration lung efficacy .
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302-H315-H319 , which indicate that it is harmful if swallowed, causes skin irritation, and causes serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and rinsing cautiously with water for several minutes in case of contact with eyes .
Mechanism of Action
Target of Action
The primary target of 7,8-Dihydro-1,6-naphthyridin-5(6H)-one is the enzyme Phosphodiesterase Type 4 (PDE4) . PDE4 plays a crucial role in modulating intracellular levels of cyclic adenosine monophosphate (cAMP), an important second messenger involved in a variety of physiological processes.
Mode of Action
7,8-Dihydro-1,6-naphthyridin-5(6H)-one interacts with PDE4 by binding to the enzyme’s metal-binding pocket and occupying the solvent-filled pocket . This inhibits the enzymatic activity of PDE4, leading to an increase in intracellular cAMP levels .
Biochemical Pathways
The increase in cAMP levels affects multiple biochemical pathways. Elevated cAMP can activate Protein Kinase A (PKA), which then phosphorylates a variety of target proteins, leading to changes in cell function . This can result in effects such as relaxation of smooth muscle, inhibition of inflammatory cell function, and modulation of central nervous system function .
Pharmacokinetics
The pharmacokinetic properties of 7,8-Dihydro-1,6-naphthyridin-5(6H)-one are influenced by its low aqueous solubility . This characteristic is part of a strategy for lung retention and long duration of action .
Result of Action
The molecular and cellular effects of 7,8-Dihydro-1,6-naphthyridin-5(6H)-one’s action include increased intracellular cAMP levels, activation of PKA, and phosphorylation of target proteins . These changes can lead to physiological effects such as smooth muscle relaxation and inhibition of inflammatory cell function .
Action Environment
The action, efficacy, and stability of 7,8-Dihydro-1,6-naphthyridin-5(6H)-one can be influenced by environmental factors such as the method of administration . For instance, despite sustained lung levels, dry powder administration performed much less well and without proper dose–response, highlighting clear differences between the two formulations . This indicates a deficiency in the low aqueous solubility strategy for long duration lung efficacy .
properties
IUPAC Name |
7,8-dihydro-6H-1,6-naphthyridin-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O/c11-8-6-2-1-4-9-7(6)3-5-10-8/h1-2,4H,3,5H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYQAXMJLFPXZAU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)C2=C1N=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50436390 | |
Record name | 7,8-Dihydro-1,6-naphthyridin-5(6H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50436390 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7,8-Dihydro-1,6-naphthyridin-5(6H)-one | |
CAS RN |
155058-02-9 | |
Record name | 7,8-Dihydro-1,6-naphthyridin-5(6H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50436390 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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